Cas no 90049-79-9 (4-isocyanato-1,3-dioxaindane)

4-isocyanato-1,3-dioxaindane structure

4-isocyanato-1,3-dioxaindane structure

Product Name:4-isocyanato-1,3-dioxaindane

CAS No:90049-79-9

MF:C₈H₅NO₃

MW:163.130202054977

MDL:MFCD24450504

CID:795532

PubChem ID:20067551

Update Time:2025-04-19

4-isocyanato-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole, 4-isocyanato-
- 4-isocyanato-1,3-benzodioxole
- 4-isocyanato-1,3-dioxaindane
- 4-Isocyanato-2H-1,3-benzodioxole
- 90049-79-9
- DTXSID80602081
- 4-isocyanato-benzo[1,3]dioxole
- SCHEMBL3756039
- EN300-23316636
- MDL： MFCD24450504
- Inchi： 1S/C8H5NO3/c10-4-9-6-2-1-3-7-8(6)12-5-11-7/h1-3H,5H2
- InChI Key： YLMUUJFWZSLYNF-UHFFFAOYSA-N
- SMILES： O1COC2C=CC=C(C1=2)N=C=O

Computed Properties

Exact Mass: 163.026943022g/mol
Monoisotopic Mass: 163.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 47.9Å²

4-isocyanato-1,3-dioxaindane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-23316636-0.05g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	0.05g	$101.0	2024-06-19
Enamine	EN300-23316636-0.1g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	0.1g	$152.0	2024-06-19
Enamine	EN300-23316636-0.25g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	0.25g	$216.0	2024-06-19
Enamine	EN300-23316636-0.5g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	0.5g	$407.0	2024-06-19
Enamine	EN300-23316636-1.0g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	1.0g	$528.0	2024-06-19
Enamine	EN300-23316636-2.5g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	2.5g	$1034.0	2024-06-19
Enamine	EN300-23316636-5.0g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	5.0g	$1530.0	2024-06-19
Enamine	EN300-23316636-10.0g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	10.0g	$2269.0	2024-06-19
Enamine	EN300-23316636-1g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	1g	$528.0	2023-09-15
Enamine	EN300-23316636-5g	4-isocyanato-1,3-dioxaindane	90049-79-9	95%	5g	$1530.0	2023-09-15

4-isocyanato-1,3-dioxaindane Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

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